1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(4-methoxybenzyl)urea

• IUPAC Name: 1-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C20H24N4O2S/c1-14-11-15(2)24(23-14)18(19-5-4-10-27-19)13-22-20(25)21-12-16-6-8-17(26-3)9-7-16/h4-11,18H,12-13H2,1-3H3,(H2,21,22,25)
• InChI Key: GOXSQTIZKOUQPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)NCC2=CC=C(C=C2)OC)C3=CC=CS3)C
• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol
• CAS No.: 2177365-56-7

Description

1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(4-methoxybenzyl)urea is a useful research compound. Its molecular formula is C20H24N4O2S and its molecular weight is 384.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Modeling in Anti-tumor Agents

A study outlined an efficient method for obtaining ethyl 5-amino-1-tosyl-1H-pyrazole-4-carboxylate and its derivatives, which were synthesized for anti-tumor applications. These compounds were tested against mouse tumor model cancer cell lines, showing significant effects. This research contributes to the development of novel anti-cancer compounds through molecular modeling and synthesis strategies (Nassar, Atta-Allah, & Elgazwy, 2015).

Novel Derivatives Synthesis for Potential Applications

Another study focused on synthesizing novel pyridine and naphthyridine derivatives, exploring the potential applications of such compounds in medicinal chemistry. The synthesized compounds show promise for further evaluation in various therapeutic areas (Abdelrazek et al., 2010).

Directed Lithiation Techniques

Research on directed lithiation of certain urea derivatives highlights the methodological advancements in organic synthesis, offering new pathways for creating structurally complex molecules for further scientific exploration (Smith, El‐Hiti, & Alshammari, 2013).

Anion Tuning for Gelation Properties

A study demonstrated how anion identity can tune the rheology and morphology of low molecular weight salt hydrogelators. This research provides insights into designing materials with specific physical properties for various applications, from drug delivery systems to materials science (Lloyd & Steed, 2011).

Synthesis and Anticancer Activity Evaluation

Another noteworthy research synthesized new pyrazolo[3,4-d]pyrimidin-4-one derivatives, evaluated for their anticancer activity. This exemplifies the ongoing search for more effective anticancer agents through synthetic chemistry (Abdellatif et al., 2014).

Mechanism of Action

Target of action

The compound contains a pyrazole ring, which is a common feature in many biologically active molecules . Pyrazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific targets of this compound would depend on its exact structure and any functional groups present.